1-Ethynyl-1-methylcyclohexane

Specification

• CAS No.: 28509-10-6
• Molecular Formula: C9H14
• Molecular Weight: 122.21 g/mol
• IUPAC Name: 1-ethynyl-1-methylcyclohexane
• Standard InChI: InChI=1S/C9H14/c1-3-9(2)7-5-4-6-8-9/h1H,4-8H2,2H3
• Standard InChI Key: PUGBFDBWJLOUMK-UHFFFAOYSA-N
• SMILES: CC1(CCCCC1)C#C
• Canonical SMILES: CC1(CCCCC1)C#C

Introduction

1-Ethynyl-1-methylcyclohexane is an organic compound belonging to the class of alkynes, characterized by the presence of a triple bond in its structure. Its molecular formula is $C_9H_{14}$, and it has a molecular weight of 122.21 g/mol. The compound is also referred to by its synonyms, including Cyclohexane, 1-ethynyl-1-methyl-, and CAS Number 28509-10-6.

Key Identifiers:

Property	Value
Molecular Formula	$C_9H_{14}$
Molecular Weight	122.21 g/mol
IUPAC Name	1-Ethynyl-1-methylcyclohexane
SMILES	CC1(CCCCC1)C#C
InChI	InChI=1S/C9H14/c1-3-9(2)7-5-4-6-8-9/h1H,4-8H2,2H3

Structural Characteristics

The structure of 1-Ethynyl-1-methylcyclohexane consists of a cyclohexane ring with a methyl group and an ethynyl group attached to the same carbon atom. The ethynyl group ($-C \equiv CH$) contributes to the compound's alkyne properties, making it reactive in various chemical reactions.

3D Conformer:

The spatial arrangement of atoms in the 3D conformer shows the cyclohexane ring in its typical chair conformation with substituents oriented appropriately to minimize steric hindrance.

Applications:

While no specific industrial applications are highlighted for this compound, alkynes like 1-Ethynyl-1-methylcyclohexane are often used as intermediates in organic synthesis, particularly in:

• Polymer chemistry

• Pharmaceutical synthesis

• Material science for functionalized compounds

Safety and Handling

Like many alkynes, 1-Ethynyl-1-methylcyclohexane may exhibit flammability due to its hydrocarbon nature and should be handled with care under controlled conditions.

Safety Notes:

• Flammability: Likely flammable.

• Toxicity: Specific toxicological data unavailable; general precautions for handling hydrocarbons apply.